Cas no 2229004-23-1 (2-ethoxy-6-1-(methylamino)cyclopropylphenol)

2-Ethoxy-6-[1-(methylamino)cyclopropyl]phenol is a specialized phenolic compound featuring a cyclopropylamine substituent, which imparts unique steric and electronic properties. Its molecular structure, combining an ethoxy group with a methylamino-cyclopropyl moiety, makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles or pharmacologically active molecules. The cyclopropyl ring enhances conformational rigidity, potentially improving binding affinity in medicinal chemistry applications. This compound’s distinct substitution pattern also offers selectivity advantages in catalytic or coupling reactions. Suitable for research and development, it is handled under standard laboratory conditions, with stability dependent on proper storage to preserve its reactive functional groups.
2-ethoxy-6-1-(methylamino)cyclopropylphenol structure
2229004-23-1 structure
Product Name:2-ethoxy-6-1-(methylamino)cyclopropylphenol
CAS No:2229004-23-1
MF:C12H17NO2
MW:207.268883466721
CID:6085189
PubChem ID:165882254
Update Time:2025-05-20

2-ethoxy-6-1-(methylamino)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-6-1-(methylamino)cyclopropylphenol
    • EN300-1822230
    • 2229004-23-1
    • 2-ethoxy-6-[1-(methylamino)cyclopropyl]phenol
    • Inchi: 1S/C12H17NO2/c1-3-15-10-6-4-5-9(11(10)14)12(13-2)7-8-12/h4-6,13-14H,3,7-8H2,1-2H3
    • InChI Key: JFCKAAXOLUGKPL-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1C1(CC1)NC)OCC

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.5Ų

2-ethoxy-6-1-(methylamino)cyclopropylphenol Pricemore >>

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Additional information on 2-ethoxy-6-1-(methylamino)cyclopropylphenol

Research Brief on 2-Ethoxy-6-1-(methylamino)cyclopropylphenol (CAS: 2229004-23-1): Recent Advances and Applications

In recent years, the compound 2-ethoxy-6-1-(methylamino)cyclopropylphenol (CAS: 2229004-23-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and phenolic moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and clinical applications.

The synthesis of 2-ethoxy-6-1-(methylamino)cyclopropylphenol has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve higher efficiency. The compound's structural features, including the ethoxy and methylamino groups, have been identified as critical for its biological activity. These modifications enhance its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Mechanistic studies have revealed that 2-ethoxy-6-1-(methylamino)cyclopropylphenol exhibits potent inhibitory effects on specific enzymatic pathways involved in inflammatory and neurodegenerative diseases. For instance, it has been shown to modulate the activity of key kinases and proteases, thereby reducing oxidative stress and apoptosis in neuronal cells. These findings suggest its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with promising results.

In preclinical trials, 2-ethoxy-6-1-(methylamino)cyclopropylphenol demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and minimal toxicity. Animal studies have shown that the compound can cross the blood-brain barrier, a critical factor for its application in central nervous system disorders. Furthermore, its metabolic stability and low interaction with cytochrome P450 enzymes reduce the risk of adverse drug-drug interactions, enhancing its suitability for combination therapies.

Despite these advancements, challenges remain in the development of 2-ethoxy-6-1-(methylamino)cyclopropylphenol as a therapeutic agent. Issues such as scalability of synthesis, long-term safety, and precise target identification need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize its efficacy and selectivity, as well as clinical trials to evaluate its safety and effectiveness in humans. Collaborative efforts between academia and industry will be essential to accelerate its translation from bench to bedside.

In conclusion, 2-ethoxy-6-1-(methylamino)cyclopropylphenol (CAS: 2229004-23-1) represents a promising candidate for drug development, with potential applications in neurodegenerative and inflammatory diseases. The latest research underscores its unique pharmacological properties and highlights the need for further investigation to fully realize its therapeutic potential. This brief serves as a valuable resource for researchers and industry professionals seeking to stay updated on the latest developments in this field.

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